Cas no 2229478-42-4 (tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate
• CAS No: 2229478-42-4
• MF: C₁₆H₂₅FN₂O₂
• MW: 296.380307912827
• CID: 5903874
• PubChem ID: 165652865
• Update Time: 2025-08-04

tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate
• EN300-1891144
• 2229478-42-4
• tert-butyl N-[2-(3-amino-2,2-dimethylpropyl)-4-fluorophenyl]carbamate

• Inchi： 1S/C16H25FN2O2/c1-15(2,3)21-14(20)19-13-7-6-12(17)8-11(13)9-16(4,5)10-18/h6-8H,9-10,18H2,1-5H3,(H,19,20)
• InChI Key： LYJYPDUCVXGZOE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C)(C)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.19000621g/mol
• Monoisotopic Mass: 296.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate (CAS: 2229478-42-4)

The compound tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate (CAS: 2229478-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group and a tert-butyl carbamate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural flexibility of tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate allows for the development of highly selective inhibitors. Recent publications have highlighted its use in the synthesis of compounds targeting specific kinases, such as EGFR and BRAF, which are implicated in various malignancies.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its potential in central nervous system (CNS) drug discovery. The presence of the fluorophenyl group enhances its ability to cross the blood-brain barrier, making it a valuable scaffold for the design of CNS-active agents. Recent preclinical studies have demonstrated its efficacy in modulating neurotransmitter systems, suggesting potential applications in neurodegenerative and psychiatric disorders.

The synthesis of tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate has also seen methodological improvements. Recent reports describe optimized synthetic routes that improve yield and purity, which are critical for large-scale pharmaceutical production. These advancements have been facilitated by the use of modern catalytic techniques and green chemistry principles, reducing the environmental impact of its synthesis.

Pharmacokinetic and toxicological studies of this compound have further elucidated its safety profile and metabolic pathways. Recent findings indicate that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable toxicity profile. These characteristics make it a promising candidate for further development in clinical settings.

In conclusion, tert-butyl N-2-(3-amino-2,2-dimethylpropyl)-4-fluorophenylcarbamate (CAS: 2229478-42-4) represents a versatile and valuable compound in modern drug discovery. Its applications span from kinase inhibitor development to CNS drug design, supported by recent advancements in synthesis and pharmacological evaluation. Continued research into this molecule is expected to yield further insights and therapeutic innovations in the coming years.